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Compound of Interest

5-(Aminomethyl)picolinonitrile
dihydrochloride

Cat. No.: B070290

Compound Name:

An In-Depth Guide to the Reaction Mechanisms and Synthetic Applications of 5-
(Aminomethyl)picolinonitrile Dihydrochloride

Introduction

5-(Aminomethyl)picolinonitrile dihydrochloride is a versatile bifunctional building block of
significant interest to researchers in medicinal chemistry, drug discovery, and materials
science.[1] Its structure, featuring a nucleophilic primary aminomethyl group, an electrophilic
nitrile moiety, and an electron-deficient pyridine ring, offers multiple avenues for chemical
modification. The dihydrochloride salt form enhances the compound's stability and aqueous
solubility, making it a convenient starting material for a wide array of synthetic transformations.

This guide provides a detailed exploration of the principal reaction mechanisms involving 5-
(aminomethyl)picolinonitrile. It is designed for researchers, scientists, and drug development
professionals, offering not just protocols but also the underlying chemical principles that govern
its reactivity. By understanding these core mechanisms, scientists can strategically employ this
scaffold to construct complex molecular architectures and novel chemical entities.

Physicochemical Properties and Reactivity
Overview
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A foundational understanding of the molecule's properties is crucial for designing successful
synthetic strategies. The aminomethyl group is the primary site of nucleophilic reactivity, while
the nitrile group offers a handle for hydrolysis, reduction, or cycloaddition. The pyridine ring
itself, being electron-deficient, influences the reactivity of its substituents.

Property Value
5-(aminomethyl)pyridine-2-carbonitrile

UPAC Name dir(1ydrochlorid)(:,)lrJy

Synonyms 5-(Aminomethyl)picolinonitrile 2HCI

CAS Number 182291-88-9[2]

Molecular Formula C7HoCI2Ns3

Molecular Weight 206.07 g/mol

Appearance Solid[3]

The molecule's reactivity is centered on three key areas, as illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070290?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

